1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine

• IUPAC Name: [3-(1-adamantyl)-4-methoxyphenyl]-(4-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C29H35NO2/c1-32-27-8-7-25(16-26(27)29-17-20-13-21(18-29)15-22(14-20)19-29)28(31)30-11-9-24(10-12-30)23-5-3-2-4-6-23/h2-8,16,20-22,24H,9-15,17-19H2,1H3
• InChI Key: QPFCCXZTTIIPHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C3=CC=CC=C3)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C29H35NO2
• Molecular Weight: 429.6 g/mol

Description

1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine, also known as A-401, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely used in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin receptors in the brain. It has been shown to have high affinity for the D2 dopamine receptor and moderate affinity for the 5-HT2A serotonin receptor. This compound also has antioxidant properties that may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to decrease the levels of reactive oxygen species and lipid peroxidation in the brain, indicating its antioxidant properties. This compound has also been shown to increase the levels of brain-derived neurotrophic factor, which is a protein that promotes the growth and survival of neurons. Additionally, this compound has been shown to increase the levels of acetylcholine, which is a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine in lab experiments include its high purity, well-established synthesis method, and potential therapeutic applications. However, there are also limitations to using this compound, such as its high cost and limited availability. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine. One direction is to investigate its potential therapeutic applications in other diseases, such as Huntington's disease and multiple sclerosis. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further studies are needed to optimize the synthesis method and improve the yield and purity of this compound.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its unique chemical properties and potential neuroprotective effects make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

1-[3-(1-adamantyl)-4-methoxybenzoyl]-4-phenylpiperidine has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid beta peptide, which is a hallmark of Alzheimer's disease. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons from oxidative stress-induced cell death. Additionally, this compound has been investigated as a potential antipsychotic agent for the treatment of schizophrenia.